Cas no 66640-93-5 (L-Ornithine, 2-(difluoromethyl)-)
66640-93-5 structure
Product Name:L-Ornithine, 2-(difluoromethyl)-
CAS No:66640-93-5
MF:C6H12F2N2O2
MW:182.168488502502
CID:396042
PubChem ID:6992039
Update Time:2025-04-19
L-Ornithine, 2-(difluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Ornithine, 2-(difluoromethyl)-
- ALPHA-DIFLUOROMETHYLORNITHINE
- DIFLUOROMETHYLORNITHINE
- (-)-2-Difluoromethylornithine
- L-Eflornithine
- 66640-93-5
- Q27094728
- EFLORNITHINE, (S)-
- BDBM50487426
- BIDD:GT0723
- (2S)-2,5-diamino-2-(difluoromethyl)pentanoic acid
- CHEMBL222838
- DTXSID00880061
- L-RMI71782
- AKOS030607731
- (S)-2,5-diamino-2-(difluoromethyl)pentanoic acid
- DB03856
- L-a-difluoromethylornithine
- SCHEMBL60698
- CS-0083702
- 66640-93-5 (L-isomer)
- L-DFMO
- HY-B0744C
- (+)-alpha-difluoromethylornithine
- C780YUS9YI
- (S)-eflornithine
- NS00099035
- BCP13795
- L-α-difluoromethylornithine
- DTXCID601021667
- UNII-C780YUS9YI
- L-alpha-Difluoromethylornithine
-
- Inchi: 1S/C6H12F2N2O2/c7-4(8)6(10,5(11)12)2-1-3-9/h4H,1-3,9-10H2,(H,11,12)/t6-/m1/s1
- InChI Key: VLCYCQAOQCDTCN-ZCFIWIBFSA-N
- SMILES: FC([C@@](C(=O)O)(CCCN)N)F
Computed Properties
- Exact Mass: 182.08676
- Monoisotopic Mass: 182.08668395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 89.3Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 347.0±42.0 °C at 760 mmHg
- Flash Point: 163.7±27.9 °C
- Solubility: Soluble (180 g/l) (25 º C),
- PSA: 89.34
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
L-Ornithine, 2-(difluoromethyl)- Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
L-Ornithine, 2-(difluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce51070-5mg |
L-Eflornithine (L-DFMO) |
66640-93-5 | 98% | 5mg |
¥981.00 | 2023-09-07 | |
| A2B Chem LLC | AH20896-10mg |
DFMO |
66640-93-5 | ≥98% | 10mg |
$131.00 | 2024-04-19 | |
| A2B Chem LLC | AH20896-25mg |
DFMO |
66640-93-5 | ≥98% | 25mg |
$209.00 | 2024-04-19 | |
| Ambeed | A824253-25mg |
(S)-2,5-Diamino-2-(difluoromethyl)pentanoic acid |
66640-93-5 | 97% | 25mg |
$133.0 | 2025-02-20 |
L-Ornithine, 2-(difluoromethyl)- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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